Cas no 76605-82-8 (Methanesulfonic acid, trifluoro-, 6-methyl-1-cyclohexen-1-yl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 6-methyl-1-cyclohexen-1-yl ester
• CAS No: 76605-82-8
• MF: C₈H₁₁F₃O₃S
• MW: 244.231352090836
• CID: 1780831
• PubChem ID: 11085998
• Update Time: 2025-04-21

Methanesulfonic acid, trifluoro-, 6-methyl-1-cyclohexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 6-methyl-1-cyclohexen-1-yl ester
• (6-methylcyclohexen-1-yl) trifluoromethanesulfonate
• 6-Methyl-1-cyclohexenyl triflate
• trifluoro-methanesulfonic acid (6-methyl-1-cyclohexenyl) ester
• SCHEMBL2752180
• 6-methyl-cyclohex-1-en-1-yl trifluoromethanesulfonate
• 6-methyl-1-cyclohexen-1-yl trifluoromethanesulfonate
• DTXSID00454726
• DB-009231
• 76605-82-8

• Inchi： 1S/C8H11F3O3S/c1-6-4-2-3-5-7(6)14-15(12,13)8(9,10)11/h5-6H,2-4H2,1H3
• InChI Key： WOKAMJOGQXITCF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCCCC1C

Computed Properties

• Exact Mass: 244.03813
• Monoisotopic Mass: 244.03809987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37